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Compound of Interest

Compound Name: beta-L-mannofuranose

Cat. No.: B8359742

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the precise chemical structure of
beta-L-mannofuranose, a five-membered ring form of the L-isomeric monosaccharide
mannose. This document collates available quantitative data, outlines general experimental
approaches, and presents a visual representation of the molecule's stereochemistry.

Chemical Structure and Properties

Beta-L-mannofuranose is a specific anomer and stereoisomer of mannose. The "L"
designation indicates the stereochemical configuration relative to glyceraldehyde, while
"furanose" specifies the five-membered ring structure formed by the intramolecular cyclization
of the L-mannose chain. The "beta" (3) configuration at the anomeric carbon (C1) signifies that
the hydroxyl group attached to this carbon is cis to the CH20H group (at C5) in the Haworth
projection.

The molecular formula for beta-L-mannofuranose is CeéH1206.[1] It is the enantiomer of the
more common beta-D-mannofuranose.

Visualization of the Chemical Structure

The following diagram illustrates the Haworth projection of beta-L-mannofuranose, detailing
the spatial arrangement of its hydroxyl groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of beta-L-mannofuranose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8359742#what-is-the-precise-chemical-structure-of-
beta-l-mannofuranose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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